Cas no 1638764-11-0 (2-(trifluoromethyl)-1H-indole-6-carboxylic acid)

• Product Name: 2-(trifluoromethyl)-1H-indole-6-carboxylic acid
• CAS No: 1638764-11-0
• MF: C₁₀H₆F₃NO₂
• MW: 229.155353069305
• MDL: MFCD27987747
• CID: 5102339
• Update Time: 2026-03-03

2-(trifluoromethyl)-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)-1H-indole-6-carboxylic acid

• MDL： MFCD27987747
• Inchi： 1S/C10H6F3NO2/c11-10(12,13)8-4-5-1-2-6(9(15)16)3-7(5)14-8/h1-4,14H,(H,15,16)
• InChI Key： LHWAMIBVDBIUGW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(O)=O)=C2)C=C1C(F)(F)F

Additional information on 2-(trifluoromethyl)-1H-indole-6-carboxylic acid

2-(Trifluoromethyl)-1H-indole-6-carboxylic Acid: A Comprehensive Overview

2-(Trifluoromethyl)-1H-indole-6-carboxylic acid (CAS No. 1638764-11-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article delves into the chemical properties, synthesis methods, and potential therapeutic applications of this compound, highlighting recent advancements and ongoing research.

Chemical Structure and Properties

2-(Trifluoromethyl)-1H-indole-6-carboxylic acid is a derivative of indole, a fundamental heterocyclic compound with a wide range of biological activities. The presence of the trifluoromethyl group at the 2-position and the carboxylic acid group at the 6-position imparts unique chemical and physical properties to this molecule. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug design. The carboxylic acid group, on the other hand, provides a functional handle for further derivatization and conjugation with other molecules.

The molecular formula of 2-(trifluoromethyl)-1H-indole-6-carboxylic acid is C₁₀H₇F₃NO₂, with a molecular weight of approximately 224.16 g/mol. It is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

Synthesis Methods

The synthesis of 2-(trifluoromethyl)-1H-indole-6-carboxylic acid has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 2-trifluoromethylindole with an appropriate carboxylic acid or its equivalent. For instance, a typical synthetic route involves the following steps:

1. Nitration of 2-trifluoromethylindole to form 2-trifluoromethyl-1H-indole-6-nitro.
2. Reduction of the nitro group to an amino group using hydrogen gas and a palladium catalyst.
3. Coupling of the amino group with a carboxylic acid chloride or an activated ester to form the final product.

This synthetic pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

Biological Activity and Therapeutic Potential

2-(Trifluoromethyl)-1H-indole-6-carboxylic acid has shown promising biological activity in various preclinical studies. One area of significant interest is its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that 2-(trifluoromethyl)-1H-indole-6-carboxylic acid may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-(trifluoromethyl)-1H-indole-6-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 2-(trifluoromethyl)-1H-indole-6-carboxylic acid into clinical trials. Several Phase I trials are currently underway to evaluate the safety and efficacy of this compound in human subjects. Early data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

In parallel with clinical development, ongoing research is focused on optimizing the pharmacokinetic properties of 2-(trifluoromethyl)-1H-indole-6-carboxylic acid. This includes efforts to improve its oral bioavailability, extend its half-life, and reduce potential side effects. Novel delivery systems such as nanoparticles and prodrugs are being explored to enhance the therapeutic index of this compound.

Conclusion

2-(Trifluoromethyl)-1H-indole-6-carboxylic acid (CAS No. 1638764-11-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure makes it an attractive scaffold for drug design, particularly in the areas of anti-inflammatory and anticancer therapies. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and expand its applications in medicine.